Cas no 1431978-13-0 (1-Benzyl-5-isopropyl-2,2-dimethylpiperazine)
1431978-13-0 structure
Product Name:1-Benzyl-5-isopropyl-2,2-dimethylpiperazine
CAS No:1431978-13-0
MF:C16H26N2
MW:246.391044139862
CID:2111730
Update Time:2023-08-04
1-Benzyl-5-isopropyl-2,2-dimethylpiperazine Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-5-isopropyl-2,2-dimethylpiperazine
- WCXJIWVXCBCRIC-UHFFFAOYSA-N
- 1-Benzyl-5-isopropyl-2,2-dimethyl-piperazine
- 1-Benzyl-5-isopropyl-2,2-dimethylpiperazine
-
- Inchi: 1S/C16H26N2/c1-13(2)15-11-18(16(3,4)12-17-15)10-14-8-6-5-7-9-14/h5-9,13,15,17H,10-12H2,1-4H3
- InChI Key: WCXJIWVXCBCRIC-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CC(C(C)C)NCC1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 254
- Topological Polar Surface Area: 15.3
1-Benzyl-5-isopropyl-2,2-dimethylpiperazine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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